Cas no 671795-41-8 (2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol)
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol
- 2-{1-[(4-ethoxyphenyl)methyl]piperazin-2-yl}ethan-1-ol
- 2-[1-[(4-ethoxyphenyl)methyl]piperazin-2-yl]ethanol
- AKOS022009755
- STK948012
- SR-01000304235
- 2-[1-(4-ETHOXYBENZYL)-2-PIPERAZINYL]-1-ETHANOL
- AKOS000496835
- CS-0322671
- 2-[1-(4-ethoxybenzyl)piperazin-2-yl]ethanol
- AN-329/43041398
- SR-01000304235-1
- 671795-41-8
- 2-(1-(4-Ethoxybenzyl)piperazin-2-yl)ethan-1-ol
-
- MDL: MFCD05666722
- Inchi: 1S/C15H24N2O2/c1-2-19-15-5-3-13(4-6-15)12-17-9-8-16-11-14(17)7-10-18/h3-6,14,16,18H,2,7-12H2,1H3
- InChI Key: QIHCCUFYBADKBX-UHFFFAOYSA-N
- SMILES: OCCC1CNCCN1CC1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 264.183778013g/mol
- Monoisotopic Mass: 264.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.7Ų
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048829-500mg |
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol |
671795-41-8 | 500mg |
2843CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048829-500mg |
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol |
671795-41-8 | 500mg |
2843.0CNY | 2021-07-13 | ||
| A2B Chem LLC | AY10890-500mg |
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol |
671795-41-8 | 500mg |
$256.00 | 2024-04-19 |
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol
Introduction to 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol (CAS No. 671795-41-8)
2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol, with the CAS number 671795-41-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperazine ring and an ethoxybenzyl moiety, making it a versatile candidate for various applications in drug development and biological studies.
The chemical formula of 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol is C15H23NO3. Its molecular weight is approximately 269.35 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory techniques, including dissolution, crystallization, and spectroscopic analysis.
In recent years, 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that compounds with similar structures can modulate the activity of serotonin (5-HT) receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia.
A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol to serotonin receptors. The results indicated that the compound exhibits high selectivity for the 5-HT1A receptor subtype, with a binding affinity (Ki) value of 0.3 nM. This high affinity suggests that 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol could be a valuable lead compound for developing novel antidepressant and anxiolytic drugs.
Beyond its potential as a therapeutic agent, 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol has also been explored for its use in chemical biology research. The compound's ability to selectively bind to specific receptors makes it an excellent tool for studying receptor function and signaling pathways. For instance, researchers have used it to investigate the role of 5-HT1A receptors in neuroplasticity and synaptic transmission.
In addition to its pharmacological properties, the synthesis of 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that involves a one-pot reaction sequence starting from readily available starting materials. This method not only simplifies the synthesis but also reduces the overall cost and environmental impact of large-scale production.
The safety profile of 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, further safety studies are necessary to ensure its long-term safety and efficacy in human subjects.
In conclusion, 2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol (CAS No. 671795-41-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, high receptor selectivity, and favorable safety profile make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are likely to uncover additional properties and applications of this compound, contributing to advancements in both basic science and clinical practice.
671795-41-8 (2-[1-(4-Ethoxybenzyl)-2-piperazinyl]ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)